Carbonylhydridotris(triphenylphosphine)rhodium(I)
Overview
Description
Carbonylhydridotris(triphenylphosphine)rhodium(I) is a compound with the molecular formula C55H46OP3Rh and a molecular weight of 918.80 . It is used in various chemical reactions such as hydrogenation, hydrosilation, isomerization, carbonylation, hydroformylation, and oxidation .
Synthesis Analysis
The typical procedure for synthesizing Carbonylhydridotris(triphenylphosphine)rhodium(I) involves an argon atmosphere. A solution of carbonyltris(triphenylphosphine)rhodium(I) hydride (16 micro-mol) in 1,1,1,3,3,3-hexafluoro-2-propanol (1 mL) is added to N-2-butynyl-N-benzyl-4-methoxyaniline (0.4 mmol) in 1,1,1,3,3,3-hexafluoro-2-propanol (1.5 mL) at an ambient temperature, and the mixture is refluxed .Molecular Structure Analysis
The molecular structure of Carbonylhydridotris(triphenylphosphine)rhodium(I) consists of 55 carbon atoms, 46 hydrogen atoms, 3 phosphorus atoms, 1 rhodium atom, and 1 oxygen atom .Chemical Reactions Analysis
Carbonylhydridotris(triphenylphosphine)rhodium(I) is involved in various chemical reactions such as hydrogenation, hydrosilation, isomerization, carbonylation, hydroformylation, and oxidation .Physical And Chemical Properties Analysis
Carbonylhydridotris(triphenylphosphine)rhodium(I) appears as light yellow to yellow powder or crystals . It has a melting point of 122 °C (dec.) . It is soluble in benzene, chloroform, and dichloromethane .Scientific Research Applications
Hydroformylation Catalyst
Carbonyltris(triphenylphosphine)rhodium(I) hydride is known to be a hydroformylation catalyst . Hydroformylation, also known as oxo synthesis, is an important industrial process for the production of aldehydes from alkenes, carbon monoxide, and hydrogen. The aldehydes produced can be further converted into a variety of useful products, including alcohols, acids, and plasticizers.
Ring-Opening Isomerization
This compound is used to catalyze the ring-opening isomerization of methylenecyclopropanes to 1,3-dienes . This reaction is significant in organic synthesis as it provides a method for the preparation of dienes, which are important intermediates in the synthesis of a wide range of organic compounds.
Hydrosilylation Catalyst
Carbonyltris(triphenylphosphine)rhodium(I) hydride can be used for the hydrosilylation of carbonyl compounds . Hydrosilylation is a process where a silicon-hydrogen bond is added across a multiple bond, such as a carbon-carbon double bond or a carbon-oxygen double bond in a carbonyl group. This reaction is widely used in the synthesis of silicones and other organosilicon compounds.
Hydrogenation Reactions
This compound is used in hydrogenation reactions . Hydrogenation is a type of reduction reaction where hydrogen is added to a molecule. This process is commonly used in the food industry to convert unsaturated fats to saturated fats, and in the chemical industry to convert alkenes to alkanes and carbonyl groups to alcohols.
Carbonylation Reactions
Carbonyltris(triphenylphosphine)rhodium(I) hydride is used in carbonylation reactions . Carbonylation is a process that introduces a carbonyl group into a molecule. This reaction is important in the production of acetic acid via the Monsanto process and in the production of methanol via the Cativa process.
Oxidation Reactions
This compound is used in oxidation reactions . Oxidation is a type of reaction where a molecule loses electrons. This process is commonly used in the chemical industry to convert alcohols to aldehydes or ketones, and in the energy industry in fuel cells and batteries.
Safety and Hazards
Carbonylhydridotris(triphenylphosphine)rhodium(I) may cause long-lasting harmful effects to aquatic life . It is harmful in contact with skin or if inhaled . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling this compound .
Mechanism of Action
Target of Action
Carbonyltris(triphenylphosphine)rhodium(I) hydride, also known as Carbonylhydridotris(triphenylphosphine)rhodium(I) or Hydridocarbonyltris(triphenylphosphine)rhodium(I), primarily targets alkenes . Alkenes are unsaturated hydrocarbons that contain at least one carbon-carbon double bond .
Mode of Action
This compound interacts with its targets (alkenes) through a process known as hydroformylation . Hydroformylation, also known as the oxo process, involves the addition of a formyl group (CHO) and a hydrogen atom to a carbon-carbon double bond .
Biochemical Pathways
The hydroformylation process catalyzed by Carbonyltris(triphenylphosphine)rhodium(I) hydride affects the alkene metabolic pathway . The downstream effect of this interaction is the conversion of alkenes into aldehydes, which can be further processed in various biochemical reactions .
Pharmacokinetics
It’s worth noting that this compound is soluble in hydrocarbons such as benzene and toluene . This solubility can influence its distribution and availability in industrial applications .
Result of Action
The primary molecular effect of Carbonyltris(triphenylphosphine)rhodium(I) hydride’s action is the transformation of alkenes into aldehydes . This transformation is significant in industrial chemistry, where the resulting aldehydes serve as important intermediates in the synthesis of various chemicals .
Action Environment
The action of Carbonyltris(triphenylphosphine)rhodium(I) hydride is sensitive to environmental factors. It is stable in air but sensitive to moisture . Therefore, it is typically stored under an inert atmosphere to prevent decomposition . The compound’s solubility in hydrocarbons also suggests that its efficacy could be influenced by the solvent used .
properties
IUPAC Name |
carbon monoxide;rhodium;triphenylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C18H15P.CO.Rh/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;/h3*1-15H;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IETKMTGYQIVLRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[O+].C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Rh] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C55H45OP3Rh |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40904295 |
Source
|
| Record name | Tristriphenylphosphine rhodium carbonyl hydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40904295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
917.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid |
Source
|
| Record name | Rhodium, carbonylhydrotris(triphenylphosphine)-, (TB-5-23)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Carbonylhydridotris(triphenylphosphine)rhodium(I) | |
CAS RN |
17185-29-4 |
Source
|
| Record name | Tristriphenylphosphine rhodium carbonyl hydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017185294 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Rhodium, carbonylhydrotris(triphenylphosphine)-, (TB-5-23)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tristriphenylphosphine rhodium carbonyl hydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40904295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Carbonylhydrotris(triphenylphosphine)rhodium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.467 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRISTRIPHENYLPHOSPHINE RHODIUM CARBONYL HYDRIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/720P7594ZM | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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